Cas no 53734-71-7 (9-Octadecenoic acid, 12,13-dihydroxy-)

9-Octadecenoic acid, 12,13-dihydroxy- structure
53734-71-7 structure
Product Name:9-Octadecenoic acid, 12,13-dihydroxy-
CAS No:53734-71-7
MF:C18H34O4
MW:314.460166454315
CID:356487
Update Time:2024-03-02

9-Octadecenoic acid, 12,13-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid, 12,13-dihydroxy-
    • Inchi: 1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)
    • InChI Key: CQSLTKIXAJTQGA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCCCC=CCC(O)C(O)CCCCC

Computed Properties

  • Exact Mass: 314.24582

Experimental Properties

  • Density: 1.015±0.06 g/cm3(Predicted)
  • Melting Point: 52-55 °C
  • Boiling Point: 476.0±30.0 °C(Predicted)
  • PSA: 77.76
  • pka: 4.78±0.10(Predicted)

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